Cas no 1805617-22-4 (Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate
• CAS No: 1805617-22-4
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4888493
• Update Time: 2025-10-12

Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-2-18-9(15)4-3-5(13(16)17)12-8(14)6(4)7(10)11/h3,7H,2H2,1H3,(H,12,14)
• InChI Key： RSDXZONNMZRNKE-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1C(=O)OCC)[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 0.8
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate (CAS No. 1805617-22-4)

Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate (CAS No. 1805617-22-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl moiety, a hydroxy group, and a nitro substituent, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential as a building block for drug discovery and crop protection agents.

The structural complexity of Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate makes it a valuable intermediate in synthetic chemistry. Its nitropyridine core is particularly noteworthy, as it is often explored in the development of heterocyclic compounds with biological activity. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such derivatives to minimize environmental impact, aligning with global sustainability goals.

In the context of pharmaceutical applications, this compound has been studied for its potential role in modulating enzyme activity or serving as a precursor for bioactive molecules. The presence of the difluoromethyl group is especially relevant, as fluorine-containing compounds often exhibit enhanced metabolic stability and bioavailability. These properties are critical in the design of next-generation therapeutics, particularly in oncology and infectious disease research.

From an agrochemical perspective, Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate may contribute to the development of novel pesticides or herbicides. The nitro and hydroxy functional groups can interact with biological targets in pests, offering a mechanism for selective action. With growing concerns about food security and sustainable agriculture, researchers are actively investigating such compounds to address challenges like pest resistance and environmental persistence.

The synthesis and characterization of CAS No. 1805617-22-4 require advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and confirm the structural integrity of the compound, which is essential for its application in sensitive research areas. Additionally, computational chemistry tools are increasingly used to predict the behavior and interactions of this molecule, accelerating the drug design process.

As the demand for specialty chemicals grows, Ethyl 3-(difluoromethyl)-2-hydroxy-6-nitropyridine-4-carboxylate stands out as a compound with broad potential. Its unique properties align with current research priorities, such as precision medicine and sustainable crop solutions. Future studies may explore its derivatives or analogs to unlock new functionalities, further solidifying its importance in scientific innovation.